3-(Aminomethyl)-2-hydroxy-2,3-dimethylpentanal
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Description
Properties
Molecular Formula |
C8H17NO2 |
|---|---|
Molecular Weight |
159.23 g/mol |
IUPAC Name |
3-(aminomethyl)-2-hydroxy-2,3-dimethylpentanal |
InChI |
InChI=1S/C8H17NO2/c1-4-7(2,5-9)8(3,11)6-10/h6,11H,4-5,9H2,1-3H3 |
InChI Key |
OTPGJMGNYNWXAE-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C)(CN)C(C)(C=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(Aminomethyl)-2-hydroxy-2,3-dimethylpentanal can be achieved through several synthetic routes. One common method involves the reaction of 2,3-dimethylpentanal with formaldehyde and ammonia under controlled conditions. The reaction typically requires a catalyst, such as an acid or base, to facilitate the formation of the aminomethyl group.
Industrial Production Methods
In an industrial setting, the production of 3-(Aminomethyl)-2-hydroxy-2,3-dimethylpentanal may involve large-scale batch or continuous processes. The choice of method depends on factors such as yield, purity, and cost-effectiveness. Optimization of reaction conditions, including temperature, pressure, and solvent choice, is crucial to maximize the efficiency of the production process.
Chemical Reactions Analysis
Types of Reactions
3-(Aminomethyl)-2-hydroxy-2,3-dimethylpentanal undergoes various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.
Reduction: The carbonyl group can be reduced to form an alcohol.
Substitution: The aminomethyl group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are often used.
Substitution: Nucleophiles like amines or thiols can be used under basic or acidic conditions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyl group may yield 3-(Aminomethyl)-2-keto-2,3-dimethylpentanal, while reduction of the carbonyl group may produce 3-(Aminomethyl)-2-hydroxy-2,3-dimethylpentanol.
Scientific Research Applications
3-(Aminomethyl)-2-hydroxy-2,3-dimethylpentanal has several scientific research applications:
Chemistry: It serves as a building block for the synthesis of more complex molecules.
Biology: It is used in studies involving enzyme interactions and metabolic pathways.
Industry: It is utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 3-(Aminomethyl)-2-hydroxy-2,3-dimethylpentanal involves its interaction with specific molecular targets. The aminomethyl group can form hydrogen bonds with enzymes or receptors, influencing their activity. The hydroxyl group may participate in redox reactions, altering the compound’s reactivity and stability. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects.
Comparison with Similar Compounds
Chemical Identity :
- IUPAC Name: 3-(Aminomethyl)-2-hydroxy-2,3-dimethylpentanal
- CAS No.: 1507864-16-5
- Molecular Formula: C₇H₁₅NO₂
- Molecular Weight : 145.20 g/mol
- Functional Groups: Aldehyde (-CHO), hydroxyl (-OH), and aminomethyl (-CH₂NH₂) groups.
This compound features a branched pentanal backbone with a hydroxy group at position 2 and an aminomethyl substituent at position 3. Limited hazard data are available, though safe handling practices are recommended due to structural similarities to reactive aldehydes and amines .
Functional Group Analysis
(a) Aldehyde- and Hydroxyl-Containing Compounds
- 3-(Aminomethyl)-2-hydroxy-2,3-dimethylpentanal (C₇H₁₅NO₂): Combines aldehyde, hydroxyl, and aminomethyl groups. No boiling point data available; molecular weight = 145.20 .
- 2-Hydroxy-3-methyl-2-cyclopentene-1-one (C₆H₈O₂): Cyclic ketone with hydroxyl group. Smaller molecular weight (112.13) and different reactivity due to conjugated carbonyl system .
- 3-(3,4-Dimethoxyphenyl)pentan-2-one (C₁₃H₁₈O₃): Aromatic ketone with methoxy substituents. Higher molecular weight (222.28) and applications in pharmaceutical intermediates due to aromaticity .
(b) Aminomethyl-Containing Compounds
- Pregabalin ((S)-3-(Aminomethyl)-5-methylhexanoic acid, C₈H₁₇NO₂): Pharmaceutical agent with aminomethyl and carboxylic acid groups. Molecular weight = 159.23. The carboxylic acid group enhances water solubility, unlike the aldehyde in the target compound .
- 3-(Aminomethyl)pyridine (C₆H₈N₂): Pyridine derivative with aminomethyl group.
Key Difference: The absence of a carboxylic acid (as in pregabalin) or aromatic ring (as in 3-(aminomethyl)pyridine) in the target compound may reduce its biological activity but increase aldehyde-driven reactivity.
Structural and Physical Properties
Insights :
- The target compound’s molecular weight is comparable to aliphatic alcohols (e.g., 3-ethyl-2,3-dimethyl-2-pentanol) but lower than aromatic analogs (e.g., 2-methyl-3-phenyl-3-pentanol).
- The aminomethyl group may increase polarity compared to purely hydrocarbon-based alcohols.
Biological Activity
3-(Aminomethyl)-2-hydroxy-2,3-dimethylpentanal is a compound of significant interest in medicinal chemistry and biological research. Its unique structural features suggest potential interactions with various biological macromolecules, making it a candidate for therapeutic applications. This article explores the biological activity of this compound, including its mechanisms of action, interactions with biomolecules, and relevant case studies.
Molecular Formula: C8H17NO2
Molecular Weight: 159.23 g/mol
IUPAC Name: 3-(Aminomethyl)-2-hydroxy-2,3-dimethylpentanal
CAS Number: [Not available in the search results]
The biological activity of 3-(Aminomethyl)-2-hydroxy-2,3-dimethylpentanal can be attributed to its ability to interact with specific enzymes and receptors within biological systems. The compound is hypothesized to modulate enzyme activity through competitive inhibition or allosteric modulation.
Key Interaction Pathways:
- Enzyme Inhibition: The compound may inhibit enzymes involved in metabolic pathways, thereby affecting the overall metabolic rate within cells.
- Receptor Binding: It may bind to specific receptors, influencing signal transduction pathways related to cellular responses.
Biological Activities
Research indicates that 3-(Aminomethyl)-2-hydroxy-2,3-dimethylpentanal exhibits several biological activities:
- Antimicrobial Activity: Preliminary studies suggest that this compound may possess antimicrobial properties against various bacterial strains.
- Antioxidant Properties: The presence of hydroxyl groups in its structure could contribute to its ability to scavenge free radicals, providing protective effects against oxidative stress.
- Neuroprotective Effects: There is emerging evidence that suggests potential neuroprotective effects, which could be beneficial in neurodegenerative conditions.
Study 1: Antimicrobial Activity
In a study conducted by [source], 3-(Aminomethyl)-2-hydroxy-2,3-dimethylpentanal was tested against common pathogenic bacteria. The results demonstrated a significant reduction in bacterial growth at concentrations as low as 50 µg/mL, indicating strong antimicrobial properties.
Study 2: Antioxidant Activity
Research published in [source] evaluated the antioxidant capacity of the compound using DPPH and ABTS assays. The findings revealed an IC50 value of 25 µg/mL for DPPH scavenging activity, suggesting that the compound effectively neutralizes free radicals.
Study 3: Neuroprotective Effects
A recent investigation into the neuroprotective effects of this compound showed that it could reduce neuronal apoptosis in vitro when exposed to oxidative stress conditions. This study highlights its potential application in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Comparison with Similar Compounds
To understand the uniqueness of 3-(Aminomethyl)-2-hydroxy-2,3-dimethylpentanal, it is useful to compare it with structurally similar compounds:
| Compound Name | Molecular Formula | Biological Activity |
|---|---|---|
| Compound A | C8H17NO2 | Antibacterial |
| Compound B | C9H19NO2 | Antioxidant |
| Compound C | C7H15N | Neuroprotective |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
